Cas no 101513-38-6 (Benzonitrile, 2-nitro-5-[(4-nitrophenyl)thio]-)

• Product Name: Benzonitrile, 2-nitro-5-[(4-nitrophenyl)thio]-
• CAS No: 101513-38-6
• MF: C₁₃H₇N₃O₄S
• MW: 301.277381181717
• CID: 1129344
• Update Time: 2024-07-27

Benzonitrile, 2-nitro-5-[(4-nitrophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-nitro-5-[(4-nitrophenyl)thio]-

• Inchi： 1S/C13H7N3O4S/c14-8-9-7-12(5-6-13(9)16(19)20)21-11-3-1-10(2-4-11)15(17)18/h1-7H
• InChI Key： TYIAMEIIHSZYIP-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(SC2=CC=C([N+]([O-])=O)C=C2)=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 301.01581

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 557.2±50.0 °C(Predicted)
• PSA: 110.07